(2R)-2-[(2-azaniumylacetyl)amino]-3-(4-hydroxyphenyl)propanoate

• IUPAC Name: (2R)-2-[(2-azaniumylacetyl)amino]-3-(4-hydroxyphenyl)propanoate
• InChI: InChI=1S/C11H14N2O4/c12-6-10(15)13-9(11(16)17)5-7-1-3-8(14)4-2-7/h1-4,9,14H,5-6,12H2,(H,13,15)(H,16,17)/t9-/m1/s1
• InChI Key: XBGGUPMXALFZOT-SECBINFHSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(C(=O)[O-])NC(=O)C[NH3+])O
• Isomeric SMILES: C1=CC(=CC=C1C[C@H](C(=O)[O-])NC(=O)C[NH3+])O
• Molecular Formula: C11H14N2O4
• Molecular Weight: 238.24 g/mol

Description

(2R)-2-[(2-azaniumylacetyl)amino]-3-(4-hydroxyphenyl)propanoate, commonly known as AAHP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. AAHP is an amino acid derivative that is synthesized through a series of chemical reactions.

Scientific Research Applications

Therapeutic Effects and Protein Folding

One area of application for this compound is in exploring its therapeutic effects, particularly through its role in maintaining proteostasis. Proteostasis involves the regulation of the cellular concentration, folding, binding interactions, and degradation of proteins. The compound has been identified for its potential to act as a chemical chaperone, helping to prevent misfolded protein aggregation and alleviate endoplasmic reticulum (ER) stress. This process is crucial for the proper folding of proteins targeted for use in membranes or secreted out of the cell, with implications for treating various pathologies related to protein misfolding (Kolb et al., 2015).

Chemical Rearrangements

Research has also delved into the rearrangement of beta-amino alcohols via aziridinium intermediates, which are chemical processes relevant to the synthesis and transformation of various bioactive compounds. This research provides insights into the synthesis and functionalization of amino acids and peptides, contributing to the development of novel pharmaceuticals and biomaterials (Métro et al., 2010).

Environmental Pollutants and Male Infertility

Another application involves studying the impact of environmental pollutants, including chemicals structurally related to "(2R)-2-[(2-azaniumylacetyl)amino]-3-(4-hydroxyphenyl)propanoate", on male infertility. This research focuses on how such compounds, acting as endocrine disruptors, affect reproductive health, highlighting the importance of understanding the environmental and health implications of chemical exposure (Lagos-Cabré & Moreno, 2012).

Sorption to Soil and Organic Matter

The sorption behavior of related compounds, including their interaction with soil and organic matter, has been studied for understanding the environmental fate of herbicides and other chemicals. This research is vital for assessing the environmental impact and mobility of such compounds, informing strategies for pollution control and environmental protection (Werner et al., 2012).